N1-(2-methylquinolin-4-yl)-N2-(2-morpholino-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(2-methylquinolin-4-yl)-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)oxamide
• InChI: InChI=1S/C22H24N4O3S/c1-15-13-18(16-5-2-3-6-17(16)24-15)25-22(28)21(27)23-14-19(20-7-4-12-30-20)26-8-10-29-11-9-26/h2-7,12-13,19H,8-11,14H2,1H3,(H,23,27)(H,24,25,28)
• InChI Key: YVGWWGINZOVBNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)NC(=O)C(=O)NCC(C3=CC=CS3)N4CCOCC4
• Molecular Formula: C22H24N4O3S
• Molecular Weight: 424.5 g/mol
• CAS No.: 942012-11-5

Description

N1-(2-methylquinolin-4-yl)-N2-(2-morpholino-2-(thiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H24N4O3S and its molecular weight is 424.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential as Orexin Receptor Antagonists

Compounds with structural similarity to N1-(2-methylquinolin-4-yl)-N2-(2-morpholino-2-(thiophen-2-yl)ethyl)oxalamide have been investigated for their role in sleep-wake modulation through orexin receptor antagonism. For example, studies on orexin-1 and orexin-2 receptor antagonists show their potential in promoting sleep by deactivating the histaminergic system and impacting dopaminergic neurotransmission (Dugovic et al., 2009).

Anticancer Properties

Another area of interest is the synthesis and biological evaluation of quinazolinone-based derivatives as dual inhibitors for VEGFR-2 and EGFR tyrosine kinases, suggesting a role in cancer therapy. These compounds exhibit potent cytotoxic activity against various cancer cell lines, highlighting their potential as effective anti-cancer agents (Riadi et al., 2021).

Applications in Migraine Treatment

Research into morpholino compounds, such as those structurally related to this compound, includes the synthesis of orally bioavailable KCNQ2 potassium channel openers. These compounds demonstrate significant activity in models of migraine, suggesting their utility in developing treatments for neurological conditions (Wu et al., 2003).

Chemosensor Development

Additionally, the synthesis of novel chemosensors based on structurally similar compounds for the selective recognition of Pd2+ ions has been reported. These chemosensors demonstrate high sensitivity and selectivity, offering potential applications in environmental monitoring and analytical chemistry (Shally et al., 2020).